![molecular formula C18H18BrNO4 B2873166 2-(4-bromo-2,6-dimethylphenoxy)-N-(2,3-dihydro-1,4-benzodioxin-6-yl)acetamide CAS No. 449752-46-9](/img/structure/B2873166.png)
2-(4-bromo-2,6-dimethylphenoxy)-N-(2,3-dihydro-1,4-benzodioxin-6-yl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2-(4-bromo-2,6-dimethylphenoxy)-N-(2,3-dihydro-1,4-benzodioxin-6-yl)acetamide is a useful research compound. Its molecular formula is C18H18BrNO4 and its molecular weight is 392.249. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Antimicrobial and Antifungal Agents
- A study synthesized a series of compounds, including variations similar to the requested compound, demonstrating antibacterial and antifungal potential. Particularly, compounds showed promising antimicrobial activity with low hemolytic activity, indicating their potential as antimicrobial and antifungal agents (Abbasi et al., 2020).
Antitumor Activity
- Novel quinazolinone analogues, including derivatives structurally related to the compound of interest, were synthesized and evaluated for their antitumor activity. Some of these compounds displayed significant antitumor activity, making them potential candidates for cancer treatment research (Al-Suwaidan et al., 2016).
Anticonvulsant Agents
- Research into N-substituted derivatives of certain acetamides, including structural analogues of the specified compound, revealed moderate anticonvulsant activity. This highlights the potential use of these compounds in developing new treatments for convulsive disorders (Severina et al., 2020).
Anti-Diabetic Agents
- A series of compounds were synthesized and evaluated for their anti-diabetic potentials, including those similar to the requested compound. Some showed weak to moderate inhibitory activities against α-glucosidase enzyme, suggesting a potential therapeutic application for type-2 diabetes (Abbasi et al., 2023).
Anti-Inflammatory Agents
- Studies on diphenhydramine derivatives structurally related to the compound of interest demonstrated effective anti-inflammatory activities. This research suggests these compounds could reduce acute inflammations through mechanisms related to reducing vascular permeability or antagonistic effects on H1 histamine receptors (Ahmadi et al., 2012).
Properties
IUPAC Name |
2-(4-bromo-2,6-dimethylphenoxy)-N-(2,3-dihydro-1,4-benzodioxin-6-yl)acetamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H18BrNO4/c1-11-7-13(19)8-12(2)18(11)24-10-17(21)20-14-3-4-15-16(9-14)23-6-5-22-15/h3-4,7-9H,5-6,10H2,1-2H3,(H,20,21) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GASOSYZSGAEROC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC(=C1OCC(=O)NC2=CC3=C(C=C2)OCCO3)C)Br |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H18BrNO4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
392.2 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.